Cas no 175862-78-9 (Hasubanan-6-one, 7,8-didehydro-2-hydroxy-3,7,8-trimethoxy-17-methyl- (9CI))

Hasubanan-6-one, 7,8-didehydro-2-hydroxy-3,7,8-trimethoxy-17-methyl- (9CI) structure
175862-78-9 structure
Product Name:Hasubanan-6-one, 7,8-didehydro-2-hydroxy-3,7,8-trimethoxy-17-methyl- (9CI)
CAS No:175862-78-9
MF:C20H25NO5
MW:359.416206121445
CID:232262
Update Time:2024-03-01

Hasubanan-6-one, 7,8-didehydro-2-hydroxy-3,7,8-trimethoxy-17-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Hasubanan-6-one,7,8-didehydro-2-hydroxy-3,7,8-trimethoxy-17-methyl- (9CI)
    • (-)-Cephatonine
    • Cephatonine
    • CID 102066922
    • Hasubanan-6-one, 7,8-didehydro-2-hydroxy-3,7,8-trimethoxy-17-methyl- (9CI)
    • Inchi: 1S/C20H25NO5/c1-21-8-7-19-11-15(23)17(25-3)18(26-4)20(19,21)6-5-12-9-14(22)16(24-2)10-13(12)19/h9-10,22H,5-8,11H2,1-4H3/t19?,20-/m1/s1
    • InChI Key: HTOHHJTUVLJPIE-GFOWMXPYSA-N
    • SMILES: CN1[C@]23C(OC)=C(OC)C(CC2(C2C(=CC(O)=C(OC)C=2)CC3)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 634
  • Topological Polar Surface Area: 68.2
  • XLogP3: 0.332

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • Boiling Point: 577.7±50.0 °C(Predicted)
  • pka: 9.71±0.60(Predicted)
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